Cas no 1003988-69-9 (methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carboxylate
• CAS No: 1003988-69-9
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• MDL: MFCD04042418
• CID: 3058517
• PubChem ID: 671229
• Update Time: 2025-10-29

methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid methyl ester
• methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carboxylate
• STK312899
• methyl 1-[(4-chlorophenoxy)methyl]-1H-pyrazole-3-carboxylate
• Methyl1-((4-chlorophenoxy)methyl)-1H-pyrazole-3-carboxylate
• Methyl 1-((4-chlorophenoxy)methyl)-1H-pyrazole-3-carboxylate
• 1-(4-chloro-phenoxymethyl)-1 h-pyrazole-3-carboxylic acid methyl ester
• 1-(4-Chloro-phenoxymethyl)-1H-pyrazole-3-carboxylic acid methyl ester
• methyl 1-[(4-chlorophenoxy)methyl]pyrazole-3-carboxylate
• BBL039040
• CS-0302017
• AKOS000307480
• METHYL 1-(4-CHLOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLATE
• EN300-229269
• 1003988-69-9

• MDL： MFCD04042418
• Inchi： 1S/C12H11ClN2O3/c1-17-12(16)11-6-7-15(14-11)8-18-10-4-2-9(13)3-5-10/h2-7H,8H2,1H3
• InChI Key： LXUCWTMABKRBPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCN1C=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 266.0458199Da
• Monoisotopic Mass: 266.0458199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carboxylate

Comprehensive Guide to Methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carboxylate (CAS No. 1003988-69-9)

Methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carboxylate (CAS 1003988-69-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique pyrazole-carboxylate structure, serves as a key intermediate in the synthesis of biologically active molecules. Its molecular formula is C₁₂H₁₁ClN₂O₃, and it features a chlorophenoxy moiety that enhances its reactivity and utility in various chemical transformations.

The growing interest in methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carboxylate is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role in developing novel pesticides and pharmaceutical intermediates, aligning with the global push for sustainable agriculture and targeted therapies. The compound's structural versatility allows for modifications that can lead to enhanced bioactivity, making it a valuable asset in modern synthetic chemistry.

One of the most searched questions about CAS 1003988-69-9 relates to its synthesis and purification methods. The compound is typically prepared through a multi-step process involving the reaction of 4-chlorophenol with a pyrazole derivative, followed by esterification. Advanced techniques like column chromatography and recrystallization are employed to achieve high purity, which is critical for research and industrial applications. Recent studies have also explored green chemistry approaches to synthesize this compound, minimizing environmental impact.

In the pharmaceutical sector, methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carboxylate is investigated for its potential as a building block in anti-inflammatory and antimicrobial agents. Its chlorophenoxy group is known to interact with biological targets, offering a pathway for developing new therapeutic candidates. This aligns with the increasing demand for precision medicine and personalized treatments, which are hot topics in healthcare today.

The agrochemical industry values this compound for its role in creating next-generation pesticides. With the rise of resistant pest strains, there is a pressing need for innovative solutions, and CAS 1003988-69-9 provides a foundation for developing effective crop protection products. Its mode of action often involves disrupting pest metabolism, offering an alternative to traditional chemicals. This is particularly relevant given the global focus on sustainable farming and reduced chemical load in the environment.

From a commercial perspective, the market for methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carboxylate is expanding, driven by R&D investments in both pharmaceuticals and agriculture. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the growing demand from academic and industrial researchers. Quality control measures, such as HPLC analysis and spectroscopic verification, ensure that the product meets stringent standards for purity and performance.

Safety and handling of CAS 1003988-69-9 are also frequently searched topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and working in a well-ventilated area—are recommended. Researchers are advised to consult Material Safety Data Sheets (MSDS) for detailed guidelines on storage and disposal, reflecting the broader emphasis on lab safety and regulatory compliance.

In summary, methyl 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carboxylate (CAS 1003988-69-9) is a compound of significant scientific and industrial interest. Its applications in drug development and agrochemical innovation position it at the forefront of modern chemistry. As research continues to uncover new uses for this versatile molecule, its relevance in addressing global challenges—such as food security and healthcare advancements—will only grow. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.